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Compound of Interest

Compound Name: Solvent black 34

Cat. No.: B599347

An In-depth Technical Guide to Solvent Black 34

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of Solvent Black 34 (CAS
No. 32517-36-5), a metal-complex solvent dye. It covers its core chemical identity, molecular
structure, physicochemical properties, and established industrial applications. Detailed
information on its synthesis process and a summary of available toxicological data are
included. This document aims to serve as a foundational resource for professionals requiring
technical data on this compound.

Core Chemical Identity and Molecular Structure

Solvent Black 34, also known by its Colour Index name C.I. 12195, is a monoazo metal-
complex dye.[1][2] Its CAS Registry Number is 32517-36-5.[1][3] The molecular structure
consists of a central chromium atom complexed with two molecules of a single azo dye.[1] This
is classified as a 1:2 chromium complex.[4]

The chemical name is Chromate (1-), bis[1-[(2-hydroxy-4-nitrophenyl)azo]-2-
naphthalenolate(2-)]-.[5] The molecular formula for the uncomplexed single azo dye is
C16H11N304, with a molecular weight of 309.28 g/mol .[1] For the 1:2 chromium complex, a
molecular formula of C32H18CrNeOs-H and a molecular weight of 667.53 g/mol has also been
reported.[3][4]
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Physicochemical Properties

Solvent Black 34 is a black or bluish-black powder.[4][6] It is characterized by its excellent
solubility in a wide range of organic solvents and good compatibility with various resins.[1][6] It
also exhibits strong heat resistance and light fastness.[7][8]

ble 1: | . I .

Property Value/Rating
Appearance Black Powder[4][6]
Shade Bluish Black[4]

Heat Resistance > 200 °C[3][4]

Light Fastness 7-8 (on a scale of 1-8)[4]
Acid Resistance 4-5 (on a scale of 1-5)[4]
Alkali Resistance 4-5 (on a scale of 1-5)[4]
Water Resistance 5 (on a scale of 1-5)[4]
pH Value 6.0 - 8.0[6]

Table 2: Solubility Data
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Solvent Solubility (g/L)
Methyl Ethyl Ketone (MEK) 300 - 450[4][6]
Ethyl Cellosolve 500[4]

Butyl Cellosolve 450([4]
Cyclohexanone 500[4]
Dimethylformamide (DMF) 500([4]
Diacetone Alcohol (DAA) 500[4]

Ethanol 150[4]
Methanol 100[4]
Toluene 150[4]

Xylene 50[4]

Experimental Protocols
Synthesis of Solvent Black 34

The manufacturing process for Solvent Black 34 involves a multi-step chemical synthesis.[1]
The primary stages are the diazotization of an aromatic amine, followed by an azo coupling
reaction, and concluding with metal complexation.

Methodology:

o Diazotization: 2-Amino-5-nitrophenol is treated with a source of nitrous acid (typically sodium
nitrite in an acidic medium) to form a diazonium salt. This reaction converts the primary
amino group into a highly reactive diazo group (-Nz2%).

e Azo Coupling: The resulting diazonium salt is then reacted with a coupling agent,
Naphthalen-2-ol (also known as [3-Naphthol).[1] This electrophilic substitution reaction forms
the characteristic azo linkage (-N=N-) and produces a monoazo dye molecule.

o Metal Complexation: The final step involves reacting the monoazo dye with a chromium salt.
Two molecules of the azo dye coordinate with one chromium atom to form the stable 1:2
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chromium complex that constitutes Solvent Black 34.[1][5]

Starting Materials

2-Amino-5-nitrophenol Naphthalen-2-ol Chromium Salt

Synthesis Steps

Step 1: Diazotization

Step 2: Azo Coupling Step 3: Metal Complexation

Intermediates & Final Product

Solvent Black 34
(2:2 Cr Complex)

Diazonium Salt Monoazo Dye

Click to download full resolution via product page
Figure 1: Synthesis workflow for Solvent Black 34.

Toxicological and Safety Data

While not classified as a hazardous substance for transport, Solvent Black 34 requires careful
handling in a laboratory setting.[9] The toxicological properties have not been exhaustively
investigated, but available Material Safety Data Sheets (MSDS) provide key information.[10]

Acute Effects:

¢ The substance is considered harmful if swallowed and may cause gastrointestinal irritation.
[10]

¢ It may cause irritation to the eyes, skin (in sensitive individuals), and respiratory tract upon
contact or inhalation.[10]

Chronic Effects & Other Data:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b599347?utm_src=pdf-body
https://emperordye.com/tds/solvent-black-34.html
https://www.dyestuffscn.com/info/synthetic-process-of-solvent-black34-37058657.html
https://www.benchchem.com/product/b599347?utm_src=pdf-body-img
https://www.benchchem.com/product/b599347?utm_src=pdf-body
https://www.benchchem.com/product/b599347?utm_src=pdf-body
https://www.scribd.com/document/511494300/SOLVENT-BLACK-34-MSDS
https://www.cncolorchem.com/upLoad/file/20170321/14900634795752653.pdf
https://www.cncolorchem.com/upLoad/file/20170321/14900634795752653.pdf
https://www.cncolorchem.com/upLoad/file/20170321/14900634795752653.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Mutagenicity data has been reported, though it is not listed as a carcinogen by ACGIH,
IARC, NIOSH, NTP, or OSHA.[10]

e |tis noted as being harmful to aquatic organisms if released directly into surface water.[9]

Table 3: Summary of Toxicological Hazards

Endpoint Observation

Harmful if swallowed; may cause stomach

Acute Oral Toxicity di fort.[10]
iscomfort.

o May cause skin irritation in sensitive individuals.
Skin Irritation

[10]
Eye Irritation May cause irritation to eyes.[10]
Respiratory Irritation May cause irritation to the respiratory tract.[10]
Mutagenicity Mutagenicity data has been reported.[10]
Ecotoxicity Harmful to aquatic organisms.[9]

Handling Precautions: Standard laboratory safety protocols should be followed, including the
use of personal protective equipment (PPE) such as safety goggles and gloves. Work should
be conducted in a well-ventilated area or under a chemical fume hood to minimize dust
generation and inhalation.[10]

Applications and Relevance

The primary applications of Solvent Black 34 are industrial, leveraging its solubility and
stability. There is no evidence in the reviewed literature of its use in drug development or other
biomedical applications. Its main function is as a colorant.

Established Uses:

o Coatings and Stains: Widely used for wood stains, wood coatings, baking finishes, and
plastic coatings.[3]

e Inks: A common component in printing inks and stationery inks.[3]
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» Foil and Leather: Used for coloring aluminum and hot stamping foils, as well as in leather
finishes.[3]

e Cosmetics: The dye is also used in personal care and cosmetics.[2]

The utility of Solvent Black 34 in these areas stems directly from its physicochemical
properties. Its high solubility in organic solvents makes it ideal for solvent-based systems like
inks and coatings, while its heat and light stability ensure the durability of the color in the final

product.
Solvent Black 34
/ K/e/Properti&s\ \
Bright, Intense High Solubility Excellent Heat Good Resin
Color (Organic Solvents) & Light Stability Compatibility
RN /
/
Leather & Foill Plastic Coatinas Wood Stains
Coloring 9 & Coatings
Click to download full resolution via product page
Figure 2: Relationship between properties and applications.
Conclusion

Solvent Black 34 is a well-characterized metal-complex dye with significant industrial utility as
a colorant in coatings, inks, and plastics. Its synthesis is a standard multi-step process for azo
dyes. While it possesses a favorable stability profile for these applications, the available
toxicological data, particularly the reported mutagenicity, necessitates cautious handling. For
professionals in research and drug development, Solvent Black 34 serves as a reference
compound for a metal-complex azo dye, though it currently holds no known position in
therapeutic or biomedical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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